Cas no 123050-98-6 ((R)-O-Desmethyl Naproxen)

(R)-O-Desmethyl Naproxen is a chiral metabolite of naproxen, a nonsteroidal anti-inflammatory drug (NSAID). This compound is of significant interest in pharmaceutical research due to its role in studying the metabolic pathways and enantioselective pharmacokinetics of naproxen. As a single enantiomer, it provides a valuable reference standard for analytical applications, including HPLC and LC-MS, ensuring precise quantification and metabolic profiling. Its high purity and well-characterized structure make it suitable for use in drug development, toxicology studies, and investigations into the stereospecific effects of NSAIDs. Researchers value (R)-O-Desmethyl Naproxen for its reliability in advancing understanding of drug metabolism and enantiomeric activity.

(R)-O-Desmethyl Naproxen structure

Product Name:(R)-O-Desmethyl Naproxen

CAS No:123050-98-6

MF:C₁₃H₁₂O₃

MW:216.232583999634

CID:104315

PubChem ID:13393710

Update Time:2025-06-08

(R)-O-Desmethyl Naproxen Chemical and Physical Properties

Names and Identifiers

- 2-Naphthaleneaceticacid, 6-hydroxy-a-methyl-,(aR)-
- (R)-O-Desmethyl Naproxen
- (7-hydroxynaphthalen-1-yl) acetic acid
- (aR)-6-Hydroxy-a-methyl-2-naphthaleneacetic Acid
- (R)-2-(6-Hydroxy-2-naphthyl)propionic Acid
- 2-(6-hydroxy-2-naphthyl)propanoic acid
- 2-(6'-hydroxy-2'-naphthyl)-propionic acid
- 2-(6-hydroxynaphtalen-2-yl)propionic acid
- 6-hydroxy-2'-methyl-2-naphthaleneacetic acid
- d,l-2-(6-hydroxy-2-naphthyl)propionic acid
- (αR)-6-Hydroxy-α-Methyl-2-naphthaleneacetic Acid
- (aR)-6-Hydroxy-α-methyl-2-naphthaleneacetic Acid
- 2-Naphthaleneacetic acid, 6-hydroxy-alpha-methyl-, (alphaR)-
- SCHEMBL134150
- AKOS030241384
- NS00001201
- (alphaR)-6-Hydroxy-alpha-methyl-2-naphthaleneacetic Acid
- 123050-98-6
- J-004887
- (2R)-2-(6-HYDROXYNAPHTHALEN-2-YL)PROPANOIC ACID
- Inchi： 1S/C13H12O3/c1-8(13(15)16)9-2-3-11-7-12(14)5-4-10(11)6-9/h2-8,14H,1H3,(H,15,16)/t8-/m1/s1
- InChI Key： XWJUDDGELKXYNO-MRVPVSSYSA-N
- SMILES： OC([C@H](C)C1C=CC2C=C(C=CC=2C=1)O)=O

Computed Properties

Exact Mass: 216.07900
Monoisotopic Mass: 216.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 182-184°C
Boiling Point: 432.1±20.0 °C at 760 mmHg
Flash Point: 229.3±18.3 °C
Refractive Index: 1.663
PSA: 57.53000
LogP: 2.73350
Vapor Pressure: 0.0±1.1 mmHg at 25°C

(R)-O-Desmethyl Naproxen Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(R)-O-Desmethyl Naproxen Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D292124-5mg	(R)-O-Desmethyl Naproxen	123050-98-6		5mg	$ 142.00	2023-09-08
TRC	D292124-10mg	(R)-O-Desmethyl Naproxen	123050-98-6		10mg	$ 210.00	2023-09-08
TRC	D292124-25mg	(R)-O-Desmethyl Naproxen	123050-98-6		25mg	$532.00	2023-05-18
TRC	D292124-50mg	(R)-O-Desmethyl Naproxen	123050-98-6		50mg	$1013.00	2023-05-18
TRC	D292124-100mg	(R)-O-Desmethyl Naproxen	123050-98-6		100mg	$1629.00	2023-05-18
A2B Chem LLC	AA25742-5mg	2-Naphthaleneacetic acid, 6-hydroxy-α-methyl-, (αR)-	123050-98-6		5mg	$257.00	2024-04-20
A2B Chem LLC	AA25742-10mg	2-Naphthaleneacetic acid, 6-hydroxy-α-methyl-, (αR)-	123050-98-6		10mg	$322.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1725231-5mg	(αR)-6-Hydroxy-α-methyl-2-naphthaleneacetic acid	123050-98-6	98%	5mg	￥3621.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1725231-10mg	(αR)-6-Hydroxy-α-methyl-2-naphthaleneacetic acid	123050-98-6	98%	10mg	￥4998.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1725231-25mg	(αR)-6-Hydroxy-α-methyl-2-naphthaleneacetic acid	123050-98-6	98%	25mg	￥13387.00	2024-08-09